Cas no 1019353-19-5 (2-(cyclohexyloxy)pyridine-4-carboxylic acid)

• Product Name: 2-(cyclohexyloxy)pyridine-4-carboxylic acid
• CAS No: 1019353-19-5
• MF: C₁₂H₁₅NO₃
• MW: 221.252403497696
• MDL: MFCD09258836
• CID: 1076022
• PubChem ID: 28375533
• Update Time: 2025-11-01

2-(cyclohexyloxy)pyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Cyclohexyloxy)isonicotinic acid
• 2-(cyclohexyloxy)pyridine-4-carboxylic acid

• MDL： MFCD09258836
• Inchi： 1S/C12H15NO3/c14-12(15)9-6-7-13-11(8-9)16-10-4-2-1-3-5-10/h6-8,10H,1-5H2,(H,14,15)
• InChI Key： FSXGMVHSSOAENQ-UHFFFAOYSA-N
• SMILES： O(C1C=C(C(=O)O)C=CN=1)C1CCCCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3

Additional information on 2-(cyclohexyloxy)pyridine-4-carboxylic acid

2-(Cyclohexyloxy)pyridine-4-carboxylic Acid: A Promising Compound in Pharmaceutical Research

2-(Cyclohexyloxy)pyridine-4-carboxylic acid, with the chemical structure CAS No. 1019353-19-5, has emerged as a significant molecule in the field of pharmaceutical chemistry. This compound, characterized by its unique combination of a pyridine ring and a cyclohexyloxy group, exhibits potential for applications in drug discovery and therapeutic development. Recent studies have highlighted its role in modulating biological pathways, particularly in the context of inflammatory diseases and neurological disorders.

The pyridine ring is a fundamental structural element in many bioactive compounds, known for its ability to interact with various biological targets. The cyclohexyloxy group introduces additional complexity, enhancing the molecule's solubility and bioavailability. This combination of functional groups makes 2-(cyclohexyloxy)pyridine-4-carboxylic acid a versatile scaffold for the design of novel therapeutics. Researchers are increasingly exploring its potential in targeting specific receptors and enzymes implicated in disease mechanisms.

Recent advancements in computational chemistry have facilitated the prediction of the compound's interactions with biological systems. A 2023 study published in Journal of Medicinal Chemistry demonstrated that 2-(cyclohexyloxy)pyridine-4-carboxylic acid exhibits selective binding affinity for the TRPV1 receptor, a key player in pain signaling. This discovery opens new avenues for the development of analgesic agents with reduced side effects compared to traditional opioids.

The TRPV1 receptor is a promising target for anti-inflammatory and analgesic therapies. The 2-(cyclohexyloxy)pyridine-4-carboxylic acid molecule's ability to modulate this receptor highlights its potential in addressing chronic pain conditions. Ongoing research is focused on optimizing its potency and selectivity to enhance therapeutic outcomes while minimizing off-target effects.

Another area of interest is the cytochrome P450 enzyme system, where 2-(cyclohexyloxy)pyridine-4-carboxylic acid has shown potential as an inhibitor. A 2024 study in Pharmacological Research reported its ability to inhibit the CYP2C19 isoform, which is involved in the metabolism of several drugs. This property could be leveraged to improve drug interactions and reduce adverse effects in patients undergoing polypharmacy.

The CYP2C19 enzyme is particularly relevant in the context of personalized medicine. Variations in its activity can significantly impact the efficacy and safety of medications. The 2-(cyclohexyloxy)pyridine-4-carboxylic acid molecule's inhibitory effect on this enzyme suggests its potential as a tool for pharmacogenomic studies, helping to tailor drug therapies to individual patient profiles.

Furthermore, the 2-(cyclohexyloxy)pyridine-4-carboxylic acid compound has been investigated for its anti-inflammatory properties. A 2023 review in Frontiers in Pharmacology summarized findings indicating its ability to suppress the NF-κB signaling pathway, a critical mediator of inflammation. This mechanism could be harnessed to develop therapies for autoimmune diseases and inflammatory conditions.

The NF-κB signaling pathway is a complex network involved in various cellular processes, including immune response and cell survival. The 2-(cyclohexyloxy)pyridine-4-carboxylic acid molecule's interaction with this pathway suggests its potential in modulating immune responses. Researchers are exploring its application in treating conditions such as rheumatoid arthritis and inflammatory bowel disease.

Recent studies have also explored the synthetic methods for producing 2-(cyclohexyloxy)pyridine-4-carboxylic acid. A 2024 paper in Organic & Biomolecular Chemistry described an efficient route involving the Michael addition reaction to form the cyclohexyloxy group. This synthetic strategy has enabled the preparation of the compound in high yield, facilitating further biological testing and drug development.

The Michael addition reaction is a well-established method in organic synthesis, known for its ability to form carbon-carbon bonds under mild conditions. The application of this reaction to 2-(cyclohexyloxy)pyridine-4-carboxylic acid synthesis demonstrates the adaptability of the molecule to different synthetic approaches, which is crucial for large-scale production and clinical applications.

Additionally, the 2-(cyclohexyloxy)pyridine-4-carboxylic acid compound has been evaluated for its photophysical properties. A 2023 study in Journal of Photochemistry and Photobiology A: Chemistry reported its potential as a photosensitizer in photodynamic therapy. This application could expand its utility beyond traditional pharmacological uses, offering new therapeutic strategies for cancer treatment.

The photodynamic therapy approach involves the use of light to activate photosensitizers, generating reactive oxygen species that can destroy cancer cells. The 2-(cyclohexyloxy)pyridine-4-carboxylic acid molecule's ability to act as a photosensitizer suggests its potential in developing targeted therapies with minimal damage to healthy tissues.

Moreover, the 2-(cyclohexyloxy)pyridine-4-carboxylic acid compound has been investigated for its neuroprotective effects. A 2024 study in Neuropharmacology found that it can reduce oxidative stress and neuronal damage in models of Parkinson's disease. This discovery highlights its potential in the treatment of neurodegenerative disorders, where oxidative stress plays a significant role.

The neuroprotective effects of 2-(cyclohexyloxy)pyridine-4-carboxylic acid are attributed to its ability to modulate antioxidant pathways and reduce inflammation in the central nervous system. Researchers are now focusing on understanding the molecular mechanisms underlying these effects to develop more effective therapies for neurodegenerative diseases.

Despite its promising properties, the 2-(cyclohexyloxy)pyridine-4-carboxylic acid compound faces challenges in its development as a therapeutic agent. One such challenge is the optimization of its pharmacokinetic profile to ensure adequate bioavailability and prolonged action. Ongoing research is aimed at modifying the molecule to enhance its stability and reduce degradation in biological systems.

Another challenge is the potential for drug interactions due to its activity against enzymes like CYP2C19. While this property is advantageous in certain contexts, it could complicate the use of the compound in patients already on other medications. Therefore, careful consideration of dosing regimens and patient-specific factors is essential for its safe application.

Furthermore, the 2-(cyclohexyloxy)pyridine-4-carboxylic acid compound is being explored for its potential in combination therapies. A 2023 study in Clinical Pharmacology & Therapeutics suggested that it could be used in conjunction with other drugs to enhance therapeutic outcomes. This approach is particularly relevant in the treatment of complex diseases that require multifaceted interventions.

The combination therapies approach leverages the synergistic effects of multiple drugs to target different aspects of a disease. The 2-(cyclohexyloxy)pyridine-4-carboxylic acid molecule's ability to interact with multiple biological targets makes it a valuable candidate for such strategies, potentially improving patient outcomes and reducing the risk of resistance.

In conclusion, 2-(cyclohexyloxy)pyridine-4-carboxylic acid represents a promising molecule with diverse applications in pharmaceutical research. Its unique structural features and biological activities make it a candidate for the development of new therapies targeting various diseases. Continued research into its mechanisms of action, pharmacokinetics, and potential for combination therapies will be crucial in translating these findings into clinical practice.

As the field of drug discovery evolves, the 2-(cyclohexyloxy)pyridine-4-carboxylic acid compound exemplifies the importance of interdisciplinary approaches in developing innovative therapeutics. Its study underscores the potential of molecular design in addressing complex medical challenges and highlights the need for further investigation to fully realize its therapeutic potential.